Cas no 2103316-75-0 (5-Methoxy-1H-pyrazole-3-carbonitrile)

• Product Name: 5-Methoxy-1H-pyrazole-3-carbonitrile
• CAS No: 2103316-75-0
• MF: C₅H₅N₃O
• MW: 123.112700223923
• CID: 6934885
• PubChem ID: 90901301
• Update Time: 2025-05-08

5-Methoxy-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2103316-75-0
• 3-methoxy-1H-pyrazole-5-carbonitrile
• 5-Methoxy-1H-pyrazole-3-carbonitrile

• Inchi： 1S/C5H5N3O/c1-9-5-2-4(3-6)7-8-5/h2H,1H3,(H,7,8)
• InChI Key： JIZTXBOHPYUENK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)NN=1

Computed Properties

• Exact Mass: 123.043261792Da
• Monoisotopic Mass: 123.043261792Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.7Ų